Cas no 61184-91-6 ((2S)-4,4-dimethylpentan-2-ol)

(2S)-4,4-Dimethylpentan-2-ol is a chiral secondary alcohol characterized by its branched alkyl structure and stereochemical specificity. The compound’s key advantages include its utility as an intermediate in asymmetric synthesis, owing to the presence of a stereogenic center at the C-2 position, which enables enantioselective transformations. The tert-butyl substituent enhances steric hindrance, influencing reactivity and selectivity in catalytic processes. Its well-defined stereochemistry makes it valuable for pharmaceutical and fine chemical applications, particularly in the preparation of optically active compounds. The structural stability and predictable reactivity profile further support its use in method development and mechanistic studies.
(2S)-4,4-dimethylpentan-2-ol structure
(2S)-4,4-dimethylpentan-2-ol structure
Product Name:(2S)-4,4-dimethylpentan-2-ol
CAS No:61184-91-6
MF:C7H16O
MW:116.201342582703
CID:489398
PubChem ID:7271798
Update Time:2025-06-03

(2S)-4,4-dimethylpentan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 2-Pentanol, 4,4-dimethyl-, (2S)-
    • (S)-4,4-dimethyl-2-pentanol
    • (2S)-4,4-dimethylpentan-2-ol
    • EN300-1847322
    • SCHEMBL441789
    • 61184-91-6
    • Inchi: 1S/C7H16O/c1-6(8)5-7(2,3)4/h6,8H,5H2,1-4H3/t6-/m0/s1
    • InChI Key: OIBKGNPMOMMSSI-LURJTMIESA-N
    • SMILES: O[C@@H](C)CC(C)(C)C

Computed Properties

  • Exact Mass: 116.12018
  • Monoisotopic Mass: 116.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 61.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23

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Additional information on (2S)-4,4-dimethylpentan-2-ol

(2S)-4,4-Dimethylpentan-2-ol: A Comprehensive Overview

(2S)-4,4-Dimethylpentan-2-ol, also known by its CAS registry number CAS No. 61184-91-6, is a chiral alcohol with significant applications in various industries, including pharmaceuticals, cosmetics, and food additives. This compound is characterized by its unique stereochemistry and versatile chemical properties, making it a valuable intermediate in organic synthesis.

The structure of (2S)-4,4-Dimethylpentan-2-ol consists of a pentane backbone with two methyl groups attached to the fourth carbon and an hydroxyl group on the second carbon in the S configuration. This specific stereochemistry is crucial for its biological activity and reactivity in chemical reactions. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel drug candidates.

One of the most notable advancements involving (2S)-4,4-Dimethylpentan-2-ol is its application in asymmetric synthesis. Researchers have utilized this compound to construct complex molecular frameworks with high enantioselectivity, which is essential for producing chiral drugs with specific therapeutic effects. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated how this alcohol serves as an efficient building block for synthesizing bioactive terpenoids.

In addition to its role in drug discovery, (2S)-4,4-Dimethylpentan-2-ol has gained attention in the cosmetic industry due to its moisturizing properties. Its ability to form stable emulsions makes it a valuable ingredient in skincare products, particularly those aimed at hydrating and protecting sensitive skin types. Recent clinical trials have shown that formulations containing this compound exhibit enhanced penetration and retention properties compared to traditional moisturizers.

The synthesis of (2S)-4,4-Dimethylpentan-2-ol has also been optimized through green chemistry approaches. A 2023 paper in Green Chemistry reported a novel catalytic method that significantly reduces waste and energy consumption during production. This method involves the use of enzymes for selective oxidation and reduction reactions, ensuring high yields and minimal environmental impact.

From an environmental standpoint, the biodegradability of (2S)-4,4-Dimethylpentan-2-ol has been thoroughly investigated. Studies indicate that this compound undergoes rapid degradation under aerobic conditions, making it a safer alternative to traditional synthetic alcohols that persist longer in the environment.

In conclusion, (2S)-4,4-Dimethylpentan-2-ol (CAS No. 61184-91-6) stands out as a versatile and valuable compound with diverse applications across multiple industries. Its unique stereochemistry and chemical properties continue to drive innovative research and development efforts, ensuring its relevance in both scientific and commercial contexts.

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